![molecular formula C18H15F3N2O2 B6123633 N-(2,6-difluorophenyl)-1-(2-fluorobenzoyl)prolinamide](/img/structure/B6123633.png)
N-(2,6-difluorophenyl)-1-(2-fluorobenzoyl)prolinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-difluorophenyl)-1-(2-fluorobenzoyl)prolinamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as DFPRO and is a proline-based inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV).
Mechanism of Action
DFPRO works by inhibiting the enzyme N-(2,6-difluorophenyl)-1-(2-fluorobenzoyl)prolinamide, which is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting this compound, DFPRO increases the levels of these hormones, which in turn leads to increased insulin secretion and improved glucose metabolism.
Biochemical and Physiological Effects:
DFPRO has been shown to have several biochemical and physiological effects, including improved glucose tolerance, reduced insulin resistance, and decreased inflammation. DFPRO has also been shown to have potential anti-cancer properties, although further research is needed to fully understand its mechanisms of action in this area.
Advantages and Limitations for Lab Experiments
One of the primary advantages of DFPRO for lab experiments is its specificity for N-(2,6-difluorophenyl)-1-(2-fluorobenzoyl)prolinamide inhibition, which allows for targeted studies of the effects of incretin hormones on glucose metabolism. However, DFPRO does have some limitations, including its relatively short half-life and the need for high doses to achieve significant effects.
Future Directions
There are several potential future directions for research on DFPRO. One area of interest is the development of more potent and selective N-(2,6-difluorophenyl)-1-(2-fluorobenzoyl)prolinamide inhibitors based on the structure of DFPRO. Another area of interest is the investigation of the potential anti-cancer properties of DFPRO and its derivatives. Additionally, further research is needed to fully understand the mechanisms of action of DFPRO in improving glucose metabolism and reducing inflammation.
Synthesis Methods
DFPRO can be synthesized through a multi-step process that involves the reaction of proline with 2,6-difluorobenzaldehyde and 2-fluorobenzoyl chloride. The resulting product is then purified through column chromatography to obtain DFPRO in its pure form.
Scientific Research Applications
DFPRO has been extensively studied for its potential applications in various areas of scientific research. One of the primary applications of DFPRO is in the field of diabetes research, where it has been shown to improve glucose tolerance and reduce insulin resistance in animal models. DFPRO has also been studied for its potential anti-inflammatory and anti-cancer properties.
properties
IUPAC Name |
N-(2,6-difluorophenyl)-1-(2-fluorobenzoyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F3N2O2/c19-12-6-2-1-5-11(12)18(25)23-10-4-9-15(23)17(24)22-16-13(20)7-3-8-14(16)21/h1-3,5-8,15H,4,9-10H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCYNVUXDIWTXOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=CC=C2F)C(=O)NC3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.